Cas no 1512282-45-9 (1-(3-cyclopropylbutyl)piperazine)

• Product Name: 1-(3-cyclopropylbutyl)piperazine
• CAS No: 1512282-45-9
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 6349221
• PubChem ID: 83696618
• Update Time: 2025-05-20

1-(3-cyclopropylbutyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyclopropylbutyl)piperazine
• 1512282-45-9
• EN300-1731508

• Inchi： 1S/C11H22N2/c1-10(11-2-3-11)4-7-13-8-5-12-6-9-13/h10-12H,2-9H2,1H3
• InChI Key： POWORILQDVDOPI-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)CCC(C)C1CC1

Computed Properties

• Exact Mass: 182.178298710g/mol
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(3-cyclopropylbutyl)piperazine

Introduction to 1-(3-Cyclopropylbutyl)piperazine (CAS No. 1512282-45-9)

1-(3-Cyclopropylbutyl)piperazine (CAS No. 1512282-45-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the piperazine class, which is known for its diverse biological activities and potential therapeutic applications. The unique structure of 1-(3-Cyclopropylbutyl)piperazine makes it a valuable candidate for various research studies, particularly in the development of new drugs and therapeutic agents.

The chemical structure of 1-(3-Cyclopropylbutyl)piperazine features a piperazine ring substituted with a 3-cyclopropylbutyl group. This substitution imparts specific pharmacological properties that distinguish it from other piperazine derivatives. The cyclopropylbutyl moiety contributes to the compound's lipophilicity and metabolic stability, which are crucial factors in drug design and development.

Recent studies have explored the potential of 1-(3-Cyclopropylbutyl)piperazine in various therapeutic areas. One notable application is its use as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Research has shown that 1-(3-Cyclopropylbutyl)piperazine can interact with serotonin receptors, making it a potential candidate for the treatment of mood disorders such as depression and anxiety. Additionally, its ability to modulate dopamine receptors has been investigated for its potential in treating neurodegenerative diseases like Parkinson's disease.

In the realm of pain management, 1-(3-Cyclopropylbutyl)piperazine has shown promise as an analgesic agent. Preclinical studies have demonstrated that this compound can effectively reduce pain responses in animal models, suggesting its potential as a novel analgesic drug. The mechanism of action is thought to involve the modulation of nociceptive pathways and the inhibition of pain signaling molecules.

Another area of interest is the use of 1-(3-Cyclopropylbutyl)piperazine in cancer research. Preliminary studies have indicated that this compound may have antiproliferative effects on certain cancer cell lines. Its ability to inhibit cell growth and induce apoptosis has been observed in vitro, suggesting its potential as a chemotherapeutic agent. Further research is needed to elucidate the specific mechanisms and pathways involved in these effects.

The pharmacokinetic properties of 1-(3-Cyclopropylbutyl)piperazine have also been studied extensively. Its high lipophilicity allows for good absorption and distribution within the body, while its metabolic stability ensures a longer half-life and sustained therapeutic effects. These properties make it an attractive candidate for oral administration and long-term treatment regimens.

In terms of safety and toxicity, initial assessments have shown that 1-(3-Cyclopropylbutyl)piperazine exhibits a favorable safety profile at therapeutic doses. However, as with any new compound, further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in humans. Ongoing clinical trials are aimed at determining the optimal dosing regimens and identifying any potential side effects or interactions with other medications.

The synthesis of 1-(3-Cyclopropylbutyl)piperazine involves several steps, including the formation of the piperazine ring and the subsequent substitution with the 3-cyclopropylbutyl group. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. These advancements in synthetic chemistry have facilitated the availability of this compound for research purposes.

In conclusion, 1-(3-Cyclopropylbutyl)piperazine (CAS No. 1512282-45-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmacology. Its unique chemical structure and pharmacological properties make it a valuable tool for researchers exploring new therapeutic avenues. As ongoing studies continue to uncover its full potential, 1-(3-Cyclopropylbutyl)piperazine may play a significant role in the development of novel drugs for various medical conditions.